(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methanamine

• IUPAC Name: 5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-5-ylmethanamine
• InChI: InChI=1S/C8H13N3/c9-6-7-2-1-3-8-10-4-5-11(7)8/h4-5,7H,1-3,6,9H2
• InChI Key: OTTLEYYQAFGTFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N2C=CN=C2C1)CN
• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol
• CAS No.: 1551492-10-4

Description

(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methanamine is a useful research compound. Its molecular formula is C8H13N3 and its molecular weight is 151.213. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Synthetic Applications

Heterocyclic compounds like (5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methanamine are pivotal in synthetic chemistry due to their structural diversity and potential for forming complex molecular architectures. Boča et al. (2011) reviewed the chemistry of compounds containing pyridine bis-benzimidazoles, emphasizing their synthesis, properties, and applications in forming complex compounds with notable spectroscopic, magnetic, and biological activities (Boča, Jameson, & Linert, 2011). Such compounds are foundational in developing novel materials and catalysts, indicating potential research applications for related tetrahydroimidazo[1,2-a]pyridinyl derivatives.

Pharmacological Research

In pharmacological research, structurally similar compounds to this compound are often explored for their therapeutic potential. Scior et al. (2011) discussed the design and synthesis of imidazole-based p38 MAP kinase inhibitors, highlighting the relevance of imidazole scaffolds in developing selective inhibitors for inflammatory cytokine release (Scior, Domeyer, Cuanalo-Contreras, & Laufer, 2011). This research underscores the importance of tetrahydroimidazo[1,2-a]pyridines in medicinal chemistry, particularly in designing compounds with anti-inflammatory and anticancer properties.

Material Science and Optoelectronic Applications

In material science, heterocyclic compounds are integral to developing novel optoelectronic materials. Lipunova et al. (2018) highlighted the significance of quinazolines and pyrimidines in fabricating materials for organic light-emitting diodes (OLEDs) and solar cells, underscoring the potential of pyridine and imidazole derivatives in creating advanced optoelectronic devices (Lipunova, Nosova, Charushin, & Chupakhin, 2018). This area of research offers promising avenues for the application of tetrahydroimidazo[1,2-a]pyridin-5-yl derivatives in developing new materials with enhanced electronic and photonic properties.